Cas no 63998-44-7 (1-Propanone, 1-(3,4-dihydro-3-methyl-2H-1-benzothiopyran-6-yl)-)

• Product Name: 1-Propanone, 1-(3,4-dihydro-3-methyl-2H-1-benzothiopyran-6-yl)-
• CAS No: 63998-44-7
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 1663556
• Update Time: 2024-08-30

1-Propanone, 1-(3,4-dihydro-3-methyl-2H-1-benzothiopyran-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3,4-dihydro-3-methyl-2H-1-benzothiopyran-6-yl)-

• Inchi： 1S/C13H16OS/c1-3-12(14)10-4-5-13-11(7-10)6-9(2)8-15-13/h4-5,7,9H,3,6,8H2,1-2H3
• InChI Key： YWEXHNQRRQOAFS-UHFFFAOYSA-N
• SMILES： C(C1C=C2C(=CC=1)SCC(C)C2)(=O)CC

Computed Properties

• Exact Mass: 220.09228

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±41.0 °C(Predicted)
• PSA: 17.07